Cas no 109647-43-0 (Piperazinium,1-methyl-1-tetradecyl-, chloride (1:1))

Piperazinium,1-methyl-1-tetradecyl-, chloride (1:1) structure
109647-43-0 structure
Product Name:Piperazinium,1-methyl-1-tetradecyl-, chloride (1:1)
CAS No:109647-43-0
MF:C19H41ClN2
MW:332.99524474144
CID:202565
PubChem ID:3066167
Update Time:2025-04-19

Piperazinium,1-methyl-1-tetradecyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperazinium,1-methyl-1-tetradecyl-, chloride (1:1)
    • 1-Methyl-1-tetradecylpiperaziniumchloride (6CI)
    • 1-methyl-1-tetradecylpiperazin-1-ium,chloride
    • Piperazinium, 1-methyl-1-tetradecyl-, chloride
    • 1-methyl-1-tetradecylpiperazin-1-ium chloride
    • 1-Methyl-1-tetradecylpiperazinium chloride
    • 109647-43-0
    • DTXSID10911274
    • Inchi: 1S/C19H41N2.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-21(2)18-15-20-16-19-21;/h20H,3-19H2,1-2H3;1H/q+1;/p-1
    • InChI Key: NBVYGOXRYSEGID-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(C)(CCCCCCCCCCCCCC)CCNCC1

Computed Properties

  • Exact Mass: 290.9751
  • Monoisotopic Mass: 332.2958270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 222
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 14.1
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